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Compound of Interest

Compound Name: 7-Chloro-4-methoxyquinoline
CAS No.: 26707-52-8
Cat. No.: B183767
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of
7-Chloro-4-methoxyquinoline, with a specific focus on its melting point. While an
experimental boiling point is not readily available in public literature, this guide furnishes
comprehensive experimental protocols for the determination of both melting and boiling points,
alongside a general workflow for the characterization of quinoline derivatives.

Core Physicochemical Data

The following table summarizes the available quantitative data for 7-Chloro-4-
methoxyquinoline.
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Property Value Source
Melting Point 137-138 °C [1]
Boiling Point Data not available

Molecular Formula C10H8CINO

Molecular Weight 193.63 g/mol

Density 1.267+0.06 g/cm3 (Predicted) [1]

Experimental Protocols

The determination of a compound's melting and boiling points are fundamental experiments for
its characterization and purity assessment. Below are detailed, standard methodologies for
these procedures.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. A
sharp melting point range (typically 0.5-1°C) is indicative of a pure compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula
Procedure:

e Sample Preparation: A small amount of the crystalline 7-Chloro-4-methoxyquinoline is
placed on a clean, dry surface and finely powdered using a mortar and pestle.
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o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
A sample height of 2-3 mm is optimal.

e Apparatus Setup:

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb. The thermometer and capillary are
then immersed in the heat-transfer fluid (e.g., mineral oil or silicone oil) within the Thiele
tube.

o Digital Melting Point Apparatus: The packed capillary tube is inserted into the sample
holder of the apparatus.

o Heating: The apparatus is heated gently. The heating rate should be slow (approximately 1-
2°C per minute) as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid particle melts is
recorded as the end of the melting range.

e Reporting: The melting point is reported as a range of these two temperatures.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

Apparatus:

e Thiele tube or other suitable heating bath
o Small test tube (e.g., ignition tube)

e Capillary tube (sealed at one end)

e Thermometer
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Liquid sample of 7-Chloro-4-methoxyquinoline (if in liquid form)

Procedure:

Sample Preparation: A small amount (a few drops) of the liquid sample is placed into the
small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then clamped and immersed in a heating bath
(e.g., Thiele tube).

Heating: The heating bath is heated gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

Observation: The heating is stopped when a steady stream of bubbles is observed. As the
liquid cools, the bubbling will slow down and eventually stop. The temperature at which the
liquid just begins to enter the capillary tube is the boiling point of the sample.

Reporting: The observed temperature is recorded as the boiling point.

Workflow for Characterization of Quinoline
Derivatives

The following diagram illustrates a general workflow for the synthesis and characterization of

novel quinoline derivatives, a class of compounds to which 7-Chloro-4-methoxyquinoline

belongs. This workflow is crucial for drug discovery and development professionals.
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Caption: A generalized workflow for the synthesis and subsequent characterization of quinoline
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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